Cas no 931726-90-8 (2-{3-(2-methoxyphenyl)methyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-1-yl}acetamide)

• Product Name: 2-{3-(2-methoxyphenyl)methyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-1-yl}acetamide
• CAS No: 931726-90-8
• MF: C₁₇H₁₇N₄O₄
• MW: 341.341283559799
• CID: 5964393
• PubChem ID: 73724035
• Update Time: 2025-10-29

2-{3-(2-methoxyphenyl)methyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-1-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{3-(2-methoxyphenyl)methyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-1-yl}acetamide
• 2-{3-[(2-methoxyphenyl)methyl]-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-1-yl}acetamide
• 931726-90-8

• Inchi： 1S/C17H16N4O4/c1-25-13-7-3-2-5-11(13)9-21-16(23)12-6-4-8-19-15(12)20(17(21)24)10-14(18)22/h2-8,12H,9-10H2,1H3,(H-,18,22)/p+1
• InChI Key： JVPMIPPSAHTEKT-UHFFFAOYSA-O
• SMILES： O=C1C2C=CC=NC2=[N+](CC(N)=O)C(N1CC1C=CC=CC=1OC)=O

Computed Properties

• Exact Mass: 341.12498004g/mol
• Monoisotopic Mass: 341.12498004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 105Ų

Additional information on 2-{3-(2-methoxyphenyl)methyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-1-yl}acetamide

Recent Advances in the Study of 2-{3-(2-methoxyphenyl)methyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-1-yl}acetamide (CAS: 931726-90-8)

The compound 2-{3-(2-methoxyphenyl)methyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-1-yl}acetamide (CAS: 931726-90-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyrido[2,3-d]pyrimidine core, has shown promising potential in various therapeutic applications, particularly in the modulation of key biological pathways. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its efficacy in preclinical models.

One of the most notable findings in recent research is the compound's role as a potent inhibitor of specific kinase targets. Kinases play a critical role in cellular signaling, and their dysregulation is often implicated in diseases such as cancer and inflammatory disorders. Preliminary data suggest that 931726-90-8 exhibits selective inhibition against certain kinases, making it a candidate for further development in targeted therapies. Structural-activity relationship (SAR) studies have been conducted to refine the compound's selectivity and potency, with modifications to the methoxyphenyl and acetamide groups showing significant impact on its biological activity.

In addition to its kinase inhibitory properties, 931726-90-8 has also been investigated for its potential in neurodegenerative diseases. Recent in vitro and in vivo studies have demonstrated its ability to cross the blood-brain barrier and modulate pathways associated with neuroinflammation and oxidative stress. These findings open new avenues for the development of therapeutics for conditions such as Alzheimer's disease and Parkinson's disease, where current treatment options remain limited.

The synthesis and scale-up of 931726-90-8 have also been areas of active research. Recent advancements in synthetic methodologies have improved the yield and purity of the compound, facilitating its use in large-scale preclinical studies. Furthermore, formulation studies have explored various delivery systems to enhance its bioavailability and stability, addressing some of the challenges associated with its physicochemical properties.

Despite these promising developments, challenges remain in the clinical translation of 931726-90-8. Issues such as off-target effects, metabolic stability, and potential toxicity need to be thoroughly investigated in future studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate the development of this compound and bring it closer to clinical trials.

In conclusion, the recent research on 2-{3-(2-methoxyphenyl)methyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-1-yl}acetamide (CAS: 931726-90-8) highlights its multifaceted potential in drug discovery. Its unique chemical structure and biological activity make it a valuable candidate for further exploration in various therapeutic areas. Continued research and development efforts will be crucial to fully realize its therapeutic potential and address the remaining challenges.